Cas no 1214335-72-4 ((2',3-Difluorobiphenyl-4-yl)methanol)

• Product Name: (2',3-Difluorobiphenyl-4-yl)methanol
• CAS No: 1214335-72-4
• MF: C₁₃H₁₀F₂O
• MW: 220.214710712433
• CID: 4998819
• Update Time: 2025-05-24

(2',3-Difluorobiphenyl-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2',3-Difluorobiphenyl-4-yl)methanol

• Inchi： 1S/C13H10F2O/c14-12-4-2-1-3-11(12)9-5-6-10(8-16)13(15)7-9/h1-7,16H,8H2
• InChI Key： KRGWEDAMFRVFLO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CO)C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (2',3-Difluorobiphenyl-4-yl)methanol

Introduction to (2',3-Difluorobiphenyl-4-yl)methanol (CAS No. 1214335-72-4)

The compound (2',3-Difluorobiphenyl-4-yl)methanol (CAS No. 1214335-72-4) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl ring system substituted with two fluorine atoms at the 2' and 3' positions, along with a hydroxymethyl group attached to the 4-position of the biphenyl ring. The presence of fluorine atoms introduces interesting electronic and steric properties, making this compound a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of (2',3-Difluorobiphenyl-4-yl)methanol in drug discovery and development. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents targeting specific diseases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer activities, making it a candidate for further preclinical testing.

In addition to its pharmaceutical applications, (2',3-Difluorobiphenyl-4-yl)methanol has found utility in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as OLEDs (Organic Light Emitting Diodes) and flexible electronics. A recent report in *Advanced Materials* highlighted its role as a precursor for synthesizing highly efficient fluorescent materials, which could revolutionize display technologies.

The synthesis of (2',3-Difluorobiphenyl-4-yl)methanol involves a multi-step process that typically begins with the preparation of the biphenyl derivative followed by fluorination and hydroxylation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made the compound more accessible for large-scale applications.

From a structural perspective, the compound's biphenyl system provides a rigid framework that enhances stability and facilitates further functionalization. The hydroxymethyl group at the 4-position offers versatility in chemical transformations, allowing for the introduction of various substituents to tailor properties for specific applications. This structural flexibility has been exploited in numerous research studies to develop novel materials with tailored functionalities.

One area where (2',3-Difluorobiphenyl-4-yl)methanol has shown particular promise is in the field of environmental chemistry. Researchers have investigated its ability to act as a catalyst in reactions aimed at degrading persistent organic pollutants (POPs). A study published in *Environmental Science & Technology* demonstrated that this compound can significantly enhance the degradation efficiency of certain POPs under UV light, offering a potential solution to environmental pollution challenges.

In terms of toxicity and safety, recent toxicological studies have provided insights into the safety profile of (2',3-Difluorobiphenyl-4-yl)methanol. Acute toxicity tests indicate that it exhibits low toxicity when administered at typical working concentrations, making it suitable for industrial applications. However, long-term exposure studies are still required to fully understand its safety profile and ensure compliance with regulatory standards.

The compound's physical properties also play a crucial role in its applications. Its melting point, boiling point, and solubility characteristics make it compatible with various chemical processes and formulations. For example, its high melting point ensures stability under thermal conditions commonly encountered during manufacturing processes, while its solubility properties facilitate its use in both aqueous and organic solvent systems.

Looking ahead, the demand for (2',3-Difluorobiphenyl-4-yl)methanol is expected to grow as new applications continue to emerge across diverse industries. Its versatility as a building block in synthetic chemistry positions it as an essential component in the development of advanced materials and pharmaceuticals. Ongoing research efforts are focused on optimizing its synthesis pathways and exploring novel functionalizations to unlock even greater potential.

In conclusion, (2',3-Difluorobiphenyl-4-yl)methanol (CAS No. 1214335-72-4) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, ensures that it will remain an important focus for researchers and industry professionals alike.